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Compound of Interest

Compound Name:
4-[(4-

Methoxyphenyl)methoxy]aniline

Cat. No.: B1367457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of late 2025, detailed experimental protocols for the synthesis of 4-[(4-
Methoxyphenyl)methoxy]aniline and specific information regarding its discovery and

biological activity are not readily available in the public scientific literature. The following guide

provides a comprehensive overview of its known properties and a representative synthesis

protocol based on established chemical principles.

Introduction
4-[(4-Methoxyphenyl)methoxy]aniline is an aromatic organic compound containing both an

aniline and a methoxybenzyl ether functional group. Its structure suggests potential

applications as an intermediate in the synthesis of more complex molecules, particularly in the

fields of medicinal chemistry and materials science. The aniline moiety provides a reactive site

for various chemical transformations, while the methoxybenzyl ether group can act as a

protecting group or be a key structural element for biological interactions. This document

outlines the known chemical properties of this compound and provides a plausible synthetic

route.

Chemical and Physical Properties
The fundamental properties of 4-[(4-Methoxyphenyl)methoxy]aniline have been computed

and are available in public databases. A summary of these properties is presented below.
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Property Value Source

Molecular Formula C₁₄H₁₅NO₂ PubChem

Molecular Weight 229.27 g/mol PubChem

IUPAC Name

4-[(4-

methoxyphenyl)methoxy]anilin

e

PubChem

CAS Number 53234-92-7 PubChem

Canonical SMILES
COC1=CC=C(C=C1)COC2=C

C=C(C=C2)N
PubChem

InChI Key
QTJVWDMAQMKQAR-

UHFFFAOYSA-N
PubChem

Appearance Not reported -

Melting Point Not reported -

Boiling Point Not reported -

Solubility Not reported -

Synthesis of 4-[(4-Methoxyphenyl)methoxy]aniline
While a specific literature-documented synthesis protocol for 4-[(4-
Methoxyphenyl)methoxy]aniline is not available, a highly probable and chemically sound

method for its preparation is the Williamson ether synthesis. This method involves the reaction

of a deprotonated phenol with an alkyl halide. In this case, 4-aminophenol would be

deprotonated to its phenoxide, which then acts as a nucleophile to displace a halide from 4-

methoxybenzyl halide.

Proposed Synthetic Pathway: Williamson Ether
Synthesis
The logical workflow for the synthesis is depicted below.
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Synthesis Workflow for 4-[(4-Methoxyphenyl)methoxy]aniline

Starting Materials

Reaction Steps

Workup and Purification

Final Product

4-Aminophenol

Deprotonation of 4-Aminophenol

4-Methoxybenzyl chloride

Nucleophilic Attack by Phenoxide

Base (e.g., K2CO3, NaH) Solvent (e.g., DMF, Acetonitrile)

Reaction Monitoring (TLC)

Quenching

Extraction

Purification (Column Chromatography)

4-[(4-Methoxyphenyl)methoxy]aniline

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 4-[(4-Methoxyphenyl)methoxy]aniline.
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Representative Experimental Protocol
Materials:

4-Aminophenol

4-Methoxybenzyl chloride

Potassium carbonate (K₂CO₃), anhydrous

N,N-Dimethylformamide (DMF), anhydrous

Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane

Deionized water

Procedure:

To a dry round-bottom flask under a nitrogen atmosphere, add 4-aminophenol (1.0

equivalent) and anhydrous potassium carbonate (1.5 equivalents).

Add anhydrous DMF to the flask to create a stirrable suspension.

To this suspension, add a solution of 4-methoxybenzyl chloride (1.1 equivalents) in a small

amount of anhydrous DMF dropwise at room temperature.

Heat the reaction mixture to 60-80 °C and stir for 12-24 hours. Monitor the progress of the

reaction by thin-layer chromatography (TLC).

After completion of the reaction (as indicated by TLC), cool the mixture to room temperature.
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Pour the reaction mixture into a separatory funnel containing deionized water and extract

with ethyl acetate (3 x volume of DMF).

Combine the organic layers and wash with deionized water (2x) and then with brine (1x).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel, using a hexane-ethyl

acetate gradient as the eluent, to afford the pure 4-[(4-Methoxyphenyl)methoxy]aniline.

Characterization:

The purified product should be characterized by standard analytical techniques such as ¹H

NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Discovery and Biological Significance
There is currently no specific information available in the public domain regarding the discovery

of 4-[(4-Methoxyphenyl)methoxy]aniline or its involvement in any defined signaling

pathways. It is plausible that this compound has been synthesized as an intermediate for the

development of more complex molecules with potential biological activity, but such studies

have not been explicitly published.

The logical relationship between the key reactants in the proposed synthesis is illustrated

below.
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Logical Relationship of Key Reactants

4-Aminophenol
(Nucleophile Precursor)

4-[(4-Methoxyphenyl)methoxy]aniline

Forms C-O bond with

4-Methoxybenzyl chloride
(Electrophile)

Base

Deprotonates

Click to download full resolution via product page

Caption: Logical relationship of reactants in the proposed synthesis.

Conclusion
4-[(4-Methoxyphenyl)methoxy]aniline is a compound with potential utility in synthetic organic

chemistry. While detailed information about its discovery and biological applications is not

currently available, its synthesis can be reasonably achieved through a Williamson ether

synthesis. The representative protocol provided in this guide offers a starting point for

researchers interested in preparing this molecule for further investigation. Future studies are

needed to elucidate its properties and potential applications.

To cite this document: BenchChem. [Technical Guide: Synthesis and Discovery of 4-[(4-
Methoxyphenyl)methoxy]aniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1367457#synthesis-and-discovery-of-4-4-
methoxyphenyl-methoxy-aniline]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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